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Compound of Interest

Compound Name: CDK inhibitor II

Cat. No.: B12457649

Get Quote

Executive Summary
CDK Inhibitor II (Catalog: SC-221409; CAS: 222035-13-4) is a potent, cell-permeable, and

reversible small-molecule inhibitor targeting Cyclin-Dependent Kinase 2 (CDK2).[1] Unlike pan-

CDK inhibitors (e.g., flavopiridol) that exhibit broad-spectrum activity, SC-221409 is

distinguished by its high selectivity for CDK2 (IC50 = 60 nM), making it a critical tool for

dissecting the specific contributions of CDK2 in the G1/S phase transition and DNA replication

checkpoints.

This guide provides a comprehensive technical analysis of SC-221409, detailing its chemical

properties, mechanism of action, validated experimental protocols, and signaling pathway

impact.

Chemical Identity & Properties
SC-221409 is an oxindole-sulfonamide derivative. Its structural specificity allows it to occupy

the ATP-binding pocket of CDK2 with high affinity.
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Property Specification

Common Name CDK Inhibitor II; Compound 3

IUPAC Name
4-[2-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-

ylidene)hydrazinyl]-benzenesulfonamide

CAS Number 222035-13-4

Molecular Formula C₁₄H₁₁BrN₄O₃S

Molecular Weight 395.23 g/mol

Solubility
Soluble in DMSO (up to 100 mM); poorly soluble

in water

Appearance Yellow to orange solid

Cell Permeability Yes

Mechanism of Action & Biological Activity
Primary Target: CDK2 Inhibition
SC-221409 functions as an ATP-competitive inhibitor.[2][3][4] It binds to the catalytic cleft of

CDK2, preventing the transfer of phosphate from ATP to protein substrates.

Potency: Exhibits an IC50 of 60 nM for CDK2/Cyclin A and CDK2/Cyclin E complexes.[3]

Selectivity: It displays significant selectivity for CDK2 over CDK1 (CDC2) and CDK4, allowing

researchers to distinguish between G1/S (CDK2-driven) and G2/M (CDK1-driven) regulatory

events.

Signaling Pathway Impact
The biological activity of SC-221409 is defined by its blockade of the Retinoblastoma (Rb) –

E2F axis:

Normal State: CDK2/Cyclin E phosphorylates the Retinoblastoma protein (Rb). Hyper-

phosphorylated Rb releases the E2F transcription factor, which activates genes required for

S-phase entry (e.g., DNA polymerases).
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Inhibited State (SC-221409): CDK2 is blocked.[1][5][6] Rb remains hypo-phosphorylated and

bound to E2F. S-phase genes are repressed, causing cell cycle arrest at the G1/S boundary.

Downstream Cellular Effects
Cell Cycle Arrest: Treatment typically results in accumulation of cells in the G0/G1 phase or

S-phase arrest, depending on the timing of administration.

Apoptosis: Prolonged arrest leads to the activation of apoptotic pathways, particularly in

transformed (cancer) cells dependent on high CDK2 activity for proliferation.

Synthetic Lethality: Recent studies suggest synergy when combined with WEE1 inhibitors or

PARP inhibitors in specific cancer models (e.g., MYC-driven breast cancer).

Visualization: Mechanism of Action
The following diagram illustrates the specific blockade of the G1/S transition by SC-221409.
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Caption: SC-221409 competitively inhibits CDK2, preventing Rb phosphorylation and

maintaining E2F sequestration, ultimately halting the cell cycle at G1/S.

Experimental Protocols
Reconstitution & Storage[2]

Solvent: Dimethyl sulfoxide (DMSO).

Stock Concentration: Prepare a 10 mM stock solution (3.95 mg in 1 mL DMSO).

Storage: Aliquot into small volumes (e.g., 20 µL) and store at -20°C. Protect from light.[2]

Avoid repeated freeze-thaw cycles.

Working Solution: Dilute 1:1000 or more in culture medium immediately before use to

minimize DMSO toxicity (final DMSO < 0.1%).

Protocol: Cell Cycle Analysis (Flow Cytometry)
This protocol validates the biological activity of SC-221409 by quantifying the G1-phase arrest.

Materials:

Propidium Iodide (PI) Staining Solution (50 µg/mL PI + 100 µg/mL RNase A in PBS).[7]

70% Ethanol (ice-cold).[7]

PBS (calcium/magnesium-free).

Step-by-Step Workflow:

Seeding: Plate cells (e.g., HeLa, MCF-7) at 50-60% confluence. Allow adherence for 24

hours.

Treatment:

Experimental: Treat with 0.5 µM – 5.0 µM SC-221409 for 24 hours.

Control: Treat with equivalent volume of DMSO vehicle.
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Harvesting:

Collect media (contains floating apoptotic cells).

Trypsinize adherent cells and combine with collected media.

Centrifuge at 300 x g for 5 min; wash pellet once with PBS.

Fixation (Critical Step):

Resuspend pellet in 200 µL PBS.

Add 800 µL ice-cold 70% ethanol dropwise while vortexing gently.

Incubate at -20°C for >2 hours (or overnight).

Staining:

Wash fixed cells twice with PBS to remove ethanol.

Resuspend in 500 µL PI Staining Solution.

Incubate for 30 minutes at 37°C in the dark.

Analysis: Analyze on a Flow Cytometer (excitation 488 nm, emission ~600 nm).

Expected Result: Treated cells will show a distinct increase in the G0/G1 peak (2N DNA

content) and a decrease in S and G2/M populations compared to control.

Visualization: Experimental Workflow
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Caption: Standard workflow for validating SC-221409 activity via cell cycle analysis.
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Data Summary: Selectivity & Potency
The following table summarizes the inhibitory profile of SC-221409. Note the high selectivity for

CDK2 compared to other kinase targets often hit by broad-spectrum inhibitors.

Target Kinase IC50 (nM) Biological Relevance

CDK2 / Cyclin A 60
Primary Target. Blocks S-

phase progression.[3]

CDK2 / Cyclin E 60
Primary Target. Blocks G1/S

transition.

CDK1 (CDC2) > 1000

Low affinity allows

differentiation from G2/M

arrest.

CDK4 > 1000
Low affinity; distinct from

Palbociclib effects.

*Note: Selectivity ratios vary by assay conditions, but SC-221409 is consistently cited as

CDK2-selective in physiological ranges (0.1 - 1.0 µM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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